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molecular formula C10H9ClN2O5 B1463902 Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate CAS No. 800401-66-5

Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate

Cat. No. B1463902
CAS RN: 800401-66-5
M. Wt: 272.64 g/mol
InChI Key: QMPFDBOEONYNNO-UHFFFAOYSA-N
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Patent
US07763636B2

Procedure details

1 g (5.79 mmol) of 2-chloro-4-methyl-5-nitropyridine and 4.23 g (28.94 mmol) of ethyl oxalate are placed, under a stream of nitrogen, in a 100 ml three-necked flask equipped with a magnetic stirrer. 0.96 ml (6.4 mmol) of 1,8-diazabicyclo[5.4.0]undec-7-ene is then added to the reaction medium stirred at room temperature. The reaction mixture is then stirred at room temperature for 1 hour, and then diluted with a mixture of ethyl acetate (40 ml), water (30 ml) and acetic acid (1 ml). The mixture is extracted twice with ethyl acetate. The combined organic phases are washed with 100 ml of water, with 100 ml of saturated aqueous sodium chloride solution, dried over sodium sulfate and then concentrated under reduced pressure. The residue is purified by chromatography on a column of silica gel, eluting with a mixture of heptane and ethyl acetate. 1.33 g (4.87 mmol) of the expected product are thus isolated in the form of a pink powder.
Name
2-chloro-4-methyl-5-nitropyridine
Quantity
1 g
Type
reactant
Reaction Step One
Name
ethyl oxalate
Quantity
4.23 g
Type
reactant
Reaction Step One
Name
1,8-diazabicyclo[5.4.0]undec-7-ene
Quantity
0.96 mL
Type
reactant
Reaction Step Two
Name
ethyl acetate
Quantity
40 mL
Type
solvent
Reaction Step Three
Name
water
Quantity
30 mL
Type
solvent
Reaction Step Three
Name
acetic acid
Quantity
1 mL
Type
solvent
Reaction Step Three
Name
expected product

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[C:6]([CH3:8])[C:5]([N+:9]([O-:11])=[O:10])=[CH:4][N:3]=1.[C:12]([O:17][CH2:18][CH3:19])(=[O:16])[C:13]([O-])=[O:14].N12CCCN=C1CCCCC2>C(OCC)(=O)C.O.C(O)(=O)C>[Cl:1][C:2]1[CH:7]=[C:6]([CH2:8][C:13](=[O:14])[C:12]([O:17][CH2:18][CH3:19])=[O:16])[C:5]([N+:9]([O-:11])=[O:10])=[CH:4][N:3]=1

Inputs

Step One
Name
2-chloro-4-methyl-5-nitropyridine
Quantity
1 g
Type
reactant
Smiles
ClC1=NC=C(C(=C1)C)[N+](=O)[O-]
Name
ethyl oxalate
Quantity
4.23 g
Type
reactant
Smiles
C(C(=O)[O-])(=O)OCC
Step Two
Name
1,8-diazabicyclo[5.4.0]undec-7-ene
Quantity
0.96 mL
Type
reactant
Smiles
N12CCCCCC2=NCCC1
Step Three
Name
ethyl acetate
Quantity
40 mL
Type
solvent
Smiles
C(C)(=O)OCC
Name
water
Quantity
30 mL
Type
solvent
Smiles
O
Name
acetic acid
Quantity
1 mL
Type
solvent
Smiles
C(C)(=O)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
equipped with a magnetic stirrer
STIRRING
Type
STIRRING
Details
The reaction mixture is then stirred at room temperature for 1 hour
Duration
1 h
EXTRACTION
Type
EXTRACTION
Details
The mixture is extracted twice with ethyl acetate
WASH
Type
WASH
Details
The combined organic phases are washed with 100 ml of water, with 100 ml of saturated aqueous sodium chloride solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue is purified by chromatography on a column of silica gel
WASH
Type
WASH
Details
eluting with a mixture of heptane and ethyl acetate

Outcomes

Product
Name
expected product
Type
product
Smiles
ClC1=NC=C(C(=C1)CC(C(=O)OCC)=O)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: AMOUNT 4.87 mmol
AMOUNT: MASS 1.33 g
YIELD: CALCULATEDPERCENTYIELD 84.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.